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Compound of Interest

Compound Name: 1-(2-Bromoethyl)-1H-1,2,4-triazole

Cat. No.: B1345338

An In-depth Technical Guide to the Molecular Weight of 1-(2-Bromoethyl)-1H-1,2,4-triazole

This technical guide provides a detailed analysis of the molecular weight of 1-(2-
Bromoethyl)-1H-1,2,4-triazole, a compound of interest in various research and development
applications. This document is intended for researchers, scientists, and professionals in the
field of drug development, offering a comprehensive breakdown of the molecular weight
calculation, relevant atomic mass data, and a visualization of its chemical structure.

Molecular Formula and Structure

The chemical formula for 1-(2-Bromoethyl)-1H-1,2,4-triazole is CaHeBrNs.[1] The structure
consists of a 1,2,4-triazole ring substituted at the N1 position with a 2-bromoethyl group.

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 1-(2-Bromoethyl)-1H-1,2,4-triazole is based on the atomic weights of
carbon, hydrogen, bromine, and nitrogen.

Atomic Weight of Constituent Elements

The standard atomic weights of the elements present in the compound are summarized in the
table below. These values are based on the recommendations from the IUPAC Commission on
Isotopic Abundances and Atomic Weights.
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Element Symbol Atomic Weight ( g/mol )
Carbon C 12.011

Hydrogen H 1.008

Bromine Br 79.904[2][3]

Nitrogen N 14.007[4][5]

Molecular Weight Calculation

The molecular weight is calculated by multiplying the atomic weight of each element by the
number of atoms of that element in the molecular formula and summing the results.

Atomic Weight (

Element Number of Atoms Total Mass ( g/mol )
g/mol )

Carbon (C) 4 12.011 48.044

Hydrogen (H) 6 1.008 6.048

Bromine (Br) 1 79.904 79.904

Nitrogen (N) 3 14.007 42.021

Total Molecular
Weight

176.017

The calculated molecular weight of 1-(2-Bromoethyl)-1H-1,2,4-triazole is 176.017 g/mol . This
value is often rounded to 176.01 g/mol in chemical literature and supplier specifications.[1]

Experimental Verification

While the molecular weight is a calculated value based on standard atomic weights, it can be
experimentally verified using techniques such as mass spectrometry. In mass spectrometry, the
molecule is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is measured. This
allows for the determination of the monoisotopic mass and confirmation of the molecular
formula.
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Visualizations
Molecular Structure

The following diagram illustrates the chemical structure of 1-(2-Bromoethyl)-1H-1,2,4-triazole.

Caption: Chemical structure of 1-(2-Bromoethyl)-1H-1,2,4-triazole.

Workflow for Molecular Weight Calculation

The logical workflow for calculating the molecular weight is depicted below.

Identify Molecular Formula
(CaHeBIrNs)

Determine Atomic Weights
(C, H, Br, N)

Count Atoms of Each Element
(C=4, H=6, Br=1, N=3)

Calculate Total Mass for Each Element

Sum Masses for Total Molecular Weight
(176.017 g/mol)

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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